Cas no 1823998-53-3 (2-(4-bromo-3-fluorophenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(4-bromo-3-fluorophenyl)-2,2-difluoroacetic acid
• CAS No: 1823998-53-3
• MF: C₈H₄BrF₃O₂
• MW: 269.02
• MDL: MFCD28038838
• CID: 5012619
• PubChem ID: 91926290
• Update Time: 2025-06-29

2-(4-bromo-3-fluorophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-fluorophenyl)-2,2-difluoroacetic acid
• AKOS025211986
• A1-60609
• 1823998-53-3
• EN300-1932070

• MDL： MFCD28038838
• Inchi： InChI=1S/C8H4BrF3O2/c9-5-2-1-4(3-6(5)10)8(11,12)7(13)14/h1-3H,(H,13,14)
• InChI Key： MMAYMBJGDPLMLI-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C(C(=O)O)(F)F)F)Br

Computed Properties

• Exact Mass: 267.93468g/mol
• Monoisotopic Mass: 267.93468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(4-bromo-3-fluorophenyl)-2,2-difluoroacetic acid

2-(4-Bromo-3-Fluorophenyl)-2,2-Difluoroacetic Acid (CAS No. 1823998-53-3): A Comprehensive Overview

2-(4-Bromo-3-fluorophenyl)-2,2-difluoroacetic acid (CAS No. 1823998-53-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromo and fluoro-substituted phenyl group, as well as two fluoro substituents on the acetic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 2-(4-bromo-3-fluorophenyl)-2,2-difluoroacetic acid typically involves multi-step reactions, including the bromination and fluorination of aromatic compounds followed by the introduction of the difluoroacetyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction times and improved yields.

In terms of its physical and chemical properties, 2-(4-bromo-3-fluorophenyl)-2,2-difluoroacetic acid is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as dichloromethane and dimethylformamide but has limited solubility in water. The presence of multiple halogen substituents contributes to its high reactivity and stability under various conditions, making it suitable for use in a wide range of chemical reactions.

The biological activity of 2-(4-bromo-3-fluorophenyl)-2,2-difluoroacetic acid has been extensively studied due to its potential therapeutic applications. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. A study published in the Cancer Research journal in 2019 demonstrated that 2-(4-bromo-3-fluorophenyl)-2,2-difluoroacetic acid selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. Additionally, it has been found to modulate key signaling pathways involved in inflammation and cancer progression.

Beyond its direct biological effects, 2-(4-bromo-3-fluorophenyl)-2,2-difluoroacetic acid serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a building block for the development of novel drugs targeting specific enzymes or receptors. A recent study in the Bioorganic & Medicinal Chemistry Letters highlighted its utility in the synthesis of selective inhibitors for kinases involved in neurodegenerative diseases.

The safety profile of 2-(4-bromo-3-fluorophenyl)-2,2-difluoroacetic acid is also an important consideration for its practical applications. Preclinical studies have indicated that it is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, as with any chemical compound, appropriate handling and storage precautions should be taken to ensure safety.

In conclusion, 2-(4-bromo-3-fluorophenyl)-2,2-difluoroacetic acid (CAS No. 1823998-53-3) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents and advancing our understanding of complex biological processes. Ongoing research continues to uncover new applications and insights into its mechanisms of action, further solidifying its importance in the scientific community.